Cas no 694-62-2 (1-Chloro-2,3,3-trifluorocyclobutene)

• Product Name: 1-Chloro-2,3,3-trifluorocyclobutene
• CAS No: 694-62-2
• MF: C₄H₂ClF₃
• MW: 142.506890773773
• CID: 82974
• PubChem ID: 136506
• Update Time: 2025-04-19

1-Chloro-2,3,3-trifluorocyclobutene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2,3,3-trifluorocyclobutene
• SCHEMBL5393700
• FT-0607584
• MFCD00041524
• DTXSID70219526
• 694-62-2
• AKOS015912701
• DTXCID20142017
• 621-820-0

• MDL： MFCD00041524
• Inchi： 1S/C4H2ClF3/c5-2-1-4(7,8)3(2)6/h1H2
• InChI Key： NTBUBNMKBVNZBB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C1)(F)F)F
• BRN： 2243404

Computed Properties

• Exact Mass: 141.98000
• Monoisotopic Mass: 141.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.355 g/mL at 25 °C(lit.)
• Boiling Point: 51-52 °C(lit.)
• Flash Point: 5 °F
• Refractive Index: n20/D 1.365(lit.)
• PSA: 0.00000
• LogP: 2.44530
• Solubility: It is miscible with water.

1-Chloro-2,3,3-trifluorocyclobutene Security Information

• Hazard Statement： Highly Flammable/Harmful/Irritant
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-20/21/22-36/37
• Safety Instruction： S16-S26-S36
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R20/21/22; R36/37
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl fluorides